Cas no 2171957-28-9 (5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine)

• Product Name: 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine
• CAS No: 2171957-28-9
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 6422953
• PubChem ID: 165531085
• Update Time: 2025-05-19

5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine
• 2171957-28-9
• 5-[4-(benzyloxy)-2-fluorophenyl]-2-methoxypyrimidine
• EN300-1586380

• Inchi： 1S/C18H15FN2O2/c1-22-18-20-10-14(11-21-18)16-8-7-15(9-17(16)19)23-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key： MMVXAXVVCFRZBV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=C(N=C1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.11175589g/mol
• Monoisotopic Mass: 310.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.2Ų

Additional information on 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine

5-4-(Benzyloxy)-2-fluorophenyl-2-methoxypyrimidine: A Comprehensive Overview

The compound with CAS No 2171957-28-9, commonly referred to as 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and its structure incorporates a benzyloxy group at the 4-position of the phenyl ring and a methoxy group at the 2-position of the pyrimidine ring. The presence of these substituents imparts unique chemical properties and biological activities, making it a subject of extensive research.

Recent studies have highlighted the potential of 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine in drug discovery. Its pyrimidine core is known to exhibit antitumor and antiviral activities, which are further modulated by the benzyloxy and methoxy substituents. These groups enhance solubility, stability, and bioavailability, making the compound a promising candidate for therapeutic applications. Researchers have explored its mechanism of action, particularly its ability to inhibit specific enzymes and pathways associated with cancer and viral replication.

The synthesis of 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. The incorporation of fluorine at the 2-position of the phenyl ring introduces additional electronic effects, which are critical for optimizing the compound's pharmacokinetic properties. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity.

In terms of biological evaluation, 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine has demonstrated selective cytotoxicity against various cancer cell lines. Preclinical studies suggest that it may act as a potential anticancer agent by inducing apoptosis in malignant cells while sparing normal cells. Furthermore, its ability to inhibit viral proteases makes it a candidate for antiviral drug development. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore its translational potential.

The structural elucidation of 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine has been supported by computational chemistry tools. Molecular modeling studies have provided insights into its three-dimensional conformation, hydrogen bonding capabilities, and interactions with target proteins. These findings are crucial for rational drug design and optimization of lead compounds derived from this scaffold.

In conclusion, 5-4-(benzyloxy)-2-fluorophenyl-2-methoxypyrimidine represents a valuable addition to the arsenal of bioactive molecules with potential therapeutic applications. Its unique chemical structure, combined with recent advancements in synthetic methodology and biological evaluation, positions it as a key player in contemporary drug discovery research.